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Compound of Interest

Compound Name: UK-66914

Cat. No.: B1683384 Get Quote

Application Notes and Protocols: UK-66914
For Researchers, Scientists, and Drug Development Professionals

Introduction
UK-66914 is a potent and selective Class III antiarrhythmic agent. Its primary mechanism of

action involves the blockade of the rapidly activating component of the delayed rectifier

potassium current (IKr), which is encoded by the hERG (human Ether-a-go-go-Related Gene)

potassium channel. This action prolongs the cardiac action potential duration and the effective

refractory period, making it a subject of interest in cardiovascular research and drug

development for the treatment of cardiac arrhythmias. These application notes provide detailed

protocols for the preparation and handling of UK-66914 solutions and summarize its stability

data.

Physicochemical and Stability Data
Proper handling and storage of UK-66914 are critical for maintaining its integrity and ensuring

reproducible experimental results. The following tables summarize the available data on its

physicochemical properties and stability.

Table 1: Physicochemical Properties of UK-66914
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Property Value

CAS Number 113049-11-9

Molecular Formula C₁₈H₂₄N₄O₃S

Molecular Weight 376.47 g/mol

Appearance Solid powder

Table 2: Solubility Data

Solvent Solubility Notes

DMSO Soluble
A stock solution can be readily

prepared in DMSO.

Ethanol No data available

Water Insoluble or slightly soluble

It is not recommended to

dissolve UK-66914 directly in

aqueous solutions.

Table 3: Stability and Storage Recommendations

Form
Storage
Temperature

Duration Conditions

Solid Powder -20°C
Long-term (months to

years)
Dry, dark

0-4°C
Short-term (days to

weeks)
Dry, dark

Stock Solution (in

DMSO)
-20°C Long-term (months)

Aliquoted to avoid

freeze-thaw cycles

0-4°C
Short-term (days to

weeks)
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of UK-66914 in dimethyl

sulfoxide (DMSO).

Materials:

UK-66914 (solid powder)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of UK-66914 powder to come to room temperature before opening

to prevent condensation of moisture.

Weighing: Accurately weigh a precise amount of UK-66914 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 3.765 mg of UK-66914 (Molecular Weight =

376.47 g/mol ).

Dissolution: Add the weighed UK-66914 to a sterile vial. Using a calibrated micropipette, add

the calculated volume of DMSO to achieve a final concentration of 10 mM. For 3.765 mg,

add 1 mL of DMSO.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for long-

term storage or at 4°C for short-term use.
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Table 4: DMSO Volume for Stock Solution Preparation (based on 376.48 MW)[1]

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.66 mL 13.28 mL 26.56 mL

5 mM 0.53 mL 2.66 mL 5.31 mL

10 mM 0.27 mL 1.33 mL 2.66 mL

50 mM 0.05 mL 0.27 mL 0.53 mL

Preparation of Working Solutions
Working solutions for cell-based assays or other experiments are typically prepared by diluting

the DMSO stock solution in the appropriate aqueous buffer or cell culture medium.

Important Considerations:

The final concentration of DMSO in the working solution should be kept low (typically ≤ 0.1%)

to avoid solvent-induced cellular toxicity.

Due to the low aqueous solubility of UK-66914, precipitation may occur when diluting the

DMSO stock into an aqueous medium. It is recommended to add the stock solution to the

aqueous medium while vortexing to ensure rapid mixing.

Prepare working solutions fresh for each experiment and do not store them for extended

periods.

Procedure:

Thaw a single aliquot of the 10 mM UK-66914 stock solution at room temperature.

Calculate the volume of the stock solution required to achieve the desired final concentration

in your experimental volume.

Add the calculated volume of the stock solution to the pre-warmed aqueous buffer or cell

culture medium.
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Mix the working solution thoroughly by gentle inversion or vortexing.

Visually inspect the solution for any signs of precipitation. If precipitation occurs, consider

using a lower final concentration or a different formulation strategy if possible.

Signaling Pathway and Mechanism of Action
UK-66914 exerts its effect by blocking the IKr potassium channels in cardiomyocytes. This

blockade delays the repolarization phase of the cardiac action potential, thereby prolonging its

duration.
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Caption: Mechanism of action of UK-66914.

The diagram above illustrates how UK-66914 blocks the IKr potassium channel, leading to an

inhibition of the outward potassium current. This results in a delay in cardiomyocyte

repolarization, prolongation of the action potential duration, and an increase in the effective

refractory period, which collectively contribute to its antiarrhythmic effect.

Experimental Workflow
The following diagram outlines a typical experimental workflow for studying the effects of UK-
66914 in an in vitro model.
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Caption: In vitro experimental workflow for UK-66914.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [UK-66914 solution preparation and stability].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683384#uk-66914-solution-preparation-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1683384#uk-66914-solution-preparation-and-stability
https://www.benchchem.com/product/b1683384#uk-66914-solution-preparation-and-stability
https://www.benchchem.com/product/b1683384#uk-66914-solution-preparation-and-stability
https://www.benchchem.com/product/b1683384#uk-66914-solution-preparation-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683384?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

